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Compound of Interest

Compound Name: 2-Chloroheptane

Cat. No.: B094523

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 2-chloroheptane, tailored for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets (SDS) and chemical
databases to ensure a thorough understanding of the substance's properties and associated
hazards.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 2-chloroheptane is
fundamental for its safe handling and use in experimental settings. The following table
summarizes key quantitative data.
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Property Value Source
Molecular Formula C7H1sCl [1112][3]
Molecular Weight 134.65 g/mol [1]
CAS Number 1001-89-4 [1]
EC Number 213-683-7 [1]
Colorless to Almost colorless
Appearance o [2]
clear liquid

- _ 150.00 °C @ 760.00 mm Hg
Boiling Point . [4]
(estimated)

140-141 °C [3]

Melting Point -69.5 °C (estimate) [3]
Flash Point 38 °C (100.4 °F)

39.20 °C (103.00 °F) TCC ]

(estimated)

Density 0.8649 g/cm® @ 20 °C [3]
Specific Gravity 0.87 [5]

5.000000 mmHg @ 25.00 °C
Vapor Pressure . [4]
(estimated)

Solubility Insoluble (0.036 g/L) @ 25 °C [2]
logP (o/w) 3.970 (estimated) [4]
Refractive Index 1.42954 @ 20 °C [3]

Hazard Identification and Classification

2-Chloroheptane is classified as a hazardous substance under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals. The primary hazards are
associated with its flammability and its irritant effects on the skin, eyes, and respiratory system.

[1][2]
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GHS Classification:[2]

Flammable Liquids: Category 3[1]

Skin Irritation: Category 2[1]

Hazard Statements:[2][7]

H315: Causes skin irritation.[1][7]

Eye Irritation: Category 2A (Causes serious eye irritation)[1][6]

H226: Flammable liquid and vapor.[1][7]

H319: Causes serious eye irritation.[1][7]

H335: May cause respiratory irritation.[1][2]

Specific Target Organ Toxicity - Single Exposure: Category 3 (Respiratory system)[1]

The following diagram illustrates the GHS hazard classification for 2-chloroheptane.

2-Chloroheptane

{2-Chloroheptane | CAS: 1001-89-4}
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Caption: GHS Hazard Classification for 2-Chloroheptane.

Handling Precautions and Personal Protective
Equipment (PPE)

Safe handling of 2-chloroheptane necessitates strict adherence to safety protocols to
minimize exposure and prevent accidents.

Engineering Controls:

o Work in a well-ventilated area, preferably under a chemical fume hood.[8]

o Use explosion-proof electrical, ventilating, and lighting equipment.[2]

e Ground and bond containers and receiving equipment to prevent static discharge.[2]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[7]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), and a lab coat.[7]

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
organic vapor cartridge.[6]

General Hygiene:
e Wash hands thoroughly after handling.[7]
¢ Do not eat, drink, or smoke in the laboratory.

» Remove contaminated clothing and wash it before reuse.

First-Aid Measures
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In the event of exposure to 2-chloroheptane, immediate first aid is crucial. The following
workflow outlines the appropriate response measures.

Exposure to 2-Chloroheptane
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Caption: First-Aid Workflow for 2-Chloroheptane Exposure.

« Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing. Call a poison center or doctor if you feel unwell.

» Skin Contact: If on skin or hair, take off immediately all contaminated clothing. Rinse skin
with water or shower. If skin irritation occurs, get medical advice/attention.[2]

» Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
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advice/attention.[2]

 Ingestion: Rinse mouth. Get medical advice/attention.[6]

Fire-Fighting Measures

2-Chloroheptane is a flammable liquid and vapor.
o Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[7]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors may form explosive mixtures with air.[8] Hazardous combustion
products include carbon oxides and hydrogen chloride gas.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[8]

Accidental Release Measures

In case of a spill or release, follow these procedures:

o Personal Precautions: Evacuate the area. Avoid breathing vapors, mist, or gas. Ensure
adequate ventilation. Remove all sources of ignition.[8]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[8]

o Methods for Containment and Cleaning Up: Contain the spillage and then collect with a non-
combustible absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and
place in a container for disposal according to local regulations.[8]

Storage and Disposal

o Storage: Keep the container tightly closed in a dry and well-ventilated place. Store in a cool
place, away from heat, sparks, open flames, and hot surfaces.
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o Disposal: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information

Detailed toxicological studies on 2-chloroheptane are limited in the provided search results.
However, based on its classification, it is known to cause skin and eye irritation and may cause
respiratory irritation.[1] No data was available for carcinogenicity, mutagenicity, or reproductive
toxicity.

Experimental Protocols

The determination of the physicochemical and toxicological properties presented in safety data
sheets follows standardized experimental protocols, typically adhering to guidelines from
organizations such as the OECD (Organisation for Economic Co-operation and Development)
or national regulatory bodies. While specific experimental details for 2-chloroheptane were not
available in the initial search, the following are examples of standard methodologies that would
be used:

e Flash Point: Determined using either a closed-cup (e.g., Pensky-Martens Closed Cup Tester,
ASTM D93) or open-cup (e.g., Cleveland Open Cup Tester, ASTM D92) method. The closed-
cup method is generally preferred for more volatile liquids.

¢ Boiling Point: Measured according to OECD Guideline 103, which involves distillation of the
liquid and recording the temperature at which it boils at atmospheric pressure.

» Skin Irritation/Corrosion: Typically assessed using in vivo methods (OECD Guideline 404)
involving the application of the substance to the skin of laboratory animals (usually rabbits)
and observing for signs of erythema and edema. In vitro methods using reconstructed
human epidermis models are also becoming more common.

o Eye Irritation/Corrosion: The traditional method is the Draize test (OECD Guideline 405),
where the substance is applied to the eyes of rabbits. However, in vitro alternatives such as
the Bovine Corneal Opacity and Permeability (BCOP) test are increasingly used.

o Acute Toxicity: Assessed through oral, dermal, and inhalation routes (OECD Guidelines 420,
402, and 403, respectively) to determine the LD50 (lethal dose for 50% of the test
population) or LC50 (lethal concentration for 50% of the test population).
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This guide provides a foundation for the safe handling and use of 2-chloroheptane. It is
imperative for all personnel to read and understand the specific Safety Data Sheet provided by
the manufacturer before working with this chemical. Always adhere to established laboratory
safety protocols and use appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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